Cas no 2306269-61-2 (5-fluorooxan-3-ol)

• Product Name: 5-fluorooxan-3-ol
• CAS No: 2306269-61-2
• MF: C₅H₉FO₂
• MW: 120.122165441513
• CID: 5304147
• Update Time: 2026-03-10

5-fluorooxan-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Fluorotetrahydro-2H-pyran-3-ol
• 5-fluorooxan-3-ol

• Inchi： 1S/C5H9FO2/c6-4-1-5(7)3-8-2-4/h4-5,7H,1-3H2
• InChI Key： RIBHMDZHPXMVCM-UHFFFAOYSA-N
• SMILES： FC1COCC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• XLogP3: 0
• Topological Polar Surface Area: 29.5

Additional information on 5-fluorooxan-3-ol

Research Briefing on 5-fluorooxan-3-ol (CAS: 2306269-61-2): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, the compound 5-fluorooxan-3-ol (CAS: 2306269-61-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential use in drug development. The findings presented here are based on a thorough review of recent academic publications, patents, and industry reports.

The synthesis of 5-fluorooxan-3-ol has been optimized in several recent studies, with a focus on improving yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to achieve more efficient production. For instance, a 2023 study demonstrated the use of a palladium-catalyzed fluorination reaction, which significantly reduced the formation of by-products and enhanced the scalability of the synthesis process. These advancements are critical for the compound's potential commercialization and large-scale pharmaceutical applications.

In terms of biological activity, 5-fluorooxan-3-ol has shown promising results as a modulator of specific enzymatic pathways. Recent in vitro and in vivo studies have highlighted its ability to inhibit key enzymes involved in inflammatory and oncogenic processes. A notable 2022 publication reported that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, preliminary data from animal models indicate that 5-fluorooxan-3-ol may have antitumor properties, although further mechanistic studies are required to elucidate its precise mode of action.

The potential therapeutic applications of 5-fluorooxan-3-ol extend beyond inflammation and oncology. Recent research has explored its use in neurodegenerative diseases, where it has demonstrated neuroprotective effects in cellular models of Alzheimer's disease. These findings are particularly exciting given the limited treatment options currently available for such conditions. However, challenges remain, including the need for improved blood-brain barrier penetration and reduced off-target effects, which are areas of active investigation.

In conclusion, 5-fluorooxan-3-ol (CAS: 2306269-61-2) represents a promising candidate for further drug development, with diverse applications in inflammation, oncology, and neurodegenerative diseases. The recent advancements in its synthesis and biological characterization underscore its potential, but additional research is needed to address existing limitations and fully realize its therapeutic benefits. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of the latest developments in this rapidly evolving field.